Cas no 65715-48-2 (Benzoic acid, 4-(4-methyl-1-piperazinyl)-3-nitro-, methyl ester)

• Product Name: Benzoic acid, 4-(4-methyl-1-piperazinyl)-3-nitro-, methyl ester
• CAS No: 65715-48-2
• MF: C₁₃H₁₇N₃O₄
• MW: 279.291783094406
• MDL: MFCD02083000
• CID: 397384
• PubChem ID: 2904229
• Update Time: 2025-07-24

Benzoic acid, 4-(4-methyl-1-piperazinyl)-3-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(4-methyl-1-piperazinyl)-3-nitro-, methyl ester
• METHYL 4‐(4‐METHYL‐1‐PIPERAZINYL)‐3‐NITROBENZOATE
• methyl 4-(4-methylpiperazin-1-yl)-3-nitrobenzoate
• 4-(4-methyl-piperazin-1-yl)-3-nitro-benzoic acid methyl ester
• AC1MEJ76
• CTK1J5915
• HMS2647P05
• methyl 4-(4-methyl-1-piperazinyl)-3-nitrobenzoate
• Oprea1_018955
• SureCN4289177
• 65715-48-2
• methyl 4-(4-methylpiperazino)-3-nitrobenzenecarboxylate
• methyl4-(4-methylpiperazin-1-yl)-3-nitrobenzoate
• MLS000684469
• AKOS003665894
• MFCD02083000
• DTXSID80387700
• SCHEMBL4289177
• methyl 4-(4-methylpiperazino)-3-nitrobenzoate
• CHEMBL1430725
• 1R-0626
• VRPYNGMXXLTUOL-UHFFFAOYSA-N
• SMR000269640

• MDL： MFCD02083000
• Inchi： 1S/C13H17N3O4/c1-14-5-7-15(8-6-14)11-4-3-10(13(17)20-2)9-12(11)16(18)19/h3-4,9H,5-8H2,1-2H3
• InChI Key： VRPYNGMXXLTUOL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(=O)OC)C=CC=1N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 279.12201
• Monoisotopic Mass: 279.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 434.1±45.0 °C at 760 mmHg
• Flash Point: 216.3±28.7 °C
• PSA: 75.92
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Benzoic acid, 4-(4-methyl-1-piperazinyl)-3-nitro-, methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on Benzoic acid, 4-(4-methyl-1-piperazinyl)-3-nitro-, methyl ester

Research Brief on Benzoic acid, 4-(4-methyl-1-piperazinyl)-3-nitro-, methyl ester (CAS: 65715-48-2)

Benzoic acid, 4-(4-methyl-1-piperazinyl)-3-nitro-, methyl ester (CAS: 65715-48-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent investigations due to its potential applications in drug development and therapeutic interventions. The presence of both a piperazine and a nitro group in its structure suggests possible interactions with biological targets, making it a promising candidate for further study.

Recent studies have focused on the synthesis and characterization of this compound, aiming to elucidate its physicochemical properties and biological activities. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure and purity. Additionally, computational modeling has provided insights into its potential binding affinities with various enzymes and receptors, highlighting its relevance in the design of novel pharmacological agents.

One of the key findings from recent research is the compound's interaction with specific protein targets involved in inflammatory pathways. In vitro assays have demonstrated its ability to modulate the activity of certain kinases, suggesting a potential role in the treatment of inflammatory diseases. Furthermore, preliminary cytotoxicity studies indicate a favorable safety profile, which is crucial for its development as a therapeutic agent.

Another area of interest is the compound's potential application in oncology. Studies have explored its effects on cancer cell lines, revealing inhibitory activity against proliferation and induction of apoptosis in certain tumor types. These findings are supported by mechanistic studies that identify the compound's ability to interfere with key signaling pathways involved in cell survival and growth.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research efforts are directed toward structural modifications to enhance its efficacy and reduce potential side effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate its translation from bench to bedside.

In conclusion, Benzoic acid, 4-(4-methyl-1-piperazinyl)-3-nitro-, methyl ester represents a compound with significant potential in drug discovery. Its unique chemical structure and demonstrated biological activities make it a valuable subject for ongoing research. Future studies will likely focus on refining its therapeutic applications and addressing the challenges associated with its development. This research brief underscores the importance of continued investigation into this compound and its derivatives for advancing medical science.